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Cat. No.: B12403344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Proficiency testing (PT) is a critical component of a laboratory's quality assurance program,

ensuring the accuracy and reliability of analytical results for benzodiazepines. This guide

provides a comparative overview of available PT programs, detailing their scope, matrices,

frequency, and analytical methodologies. The information is intended to assist researchers,

scientists, and drug development professionals in selecting the most suitable program for their

specific needs.

Key Considerations in Proficiency Testing
Participation in a reputable PT program allows laboratories to benchmark their performance

against their peers, identify potential analytical issues, and demonstrate a commitment to

quality. When choosing a program, it is essential to consider the range of analytes offered, the

biological matrices provided, the frequency of testing, and the analytical methods employed.

Comparison of Proficiency Testing Providers
Several organizations offer proficiency testing programs for benzodiazepine analysis. The

following tables provide a comparative summary of the key features of programs from leading

providers.
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Provider Program Analytes
Concentrati
on Range

Matrix Frequency

LGC AXIO

Proficiency

Testing

Toxicology

(TOX) - PT-

TX-BNZ

Diazepam,

Nitrazepam,

Nordazepam,

Oxazepam,

Temazepam

0 - 5000 µg/L
Human

Serum

Multiple

rounds per

year

Toxicology

(TOX) - PT-

TX-BNZB

Alprazolam,

Bromazepam

,

Clonazepam,

Etizolam,

Lorazepam,

Midazolam

0 - 800 µg/L
Human

Serum

Multiple

rounds per

year

College of

American

Pathologists

(CAP)

Toxicology

(TOX)

Comprehensi

ve list of

drugs of

abuse

including

various

benzodiazepi

nes.[1]

Qualitative

and

Quantitative

Serum, Urine,

Whole Blood

3 shipments

per year[2]

Forensic

Toxicology

(FTC)

Comprehensi

ve list of

drugs of

abuse

including

various

benzodiazepi

nes.[3]

Qualitative

and

Quantitative

Whole Blood,

Urine

2 shipments

per year[3]

RTI

International

Custom

Proficiency

Testing

Programs

Customizable

to include a

wide range of

benzodiazepi

nes and

Customizable Serum,

Blood, Urine,

Oral Fluid,

Hair[5]

Customizable
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metabolites.

[4]

American

Association

of

Bioanalysts

(AAB)

Medical

Laboratory

Evaluation

(MLE)

Comprehensi

ve toxicology

panel

including

benzodiazepi

nes.[6]

Qualitative

and

Quantitative

Various

Multiple

events per

year
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Provider Program Analytes
Concentrati
on Range

Matrix Frequency

LGC AXIO

Proficiency

Testing

Toxicology

(TOX)

Includes

benzodiazepi

nes as part of

a broader

drugs of

abuse panel.

Qualitative

and

Quantitative

Urine

Multiple

rounds per

year

College of

American

Pathologists

(CAP)

Toxicology

(TOX)

Comprehensi

ve list of

drugs of

abuse

including

various

benzodiazepi

nes.[1]

Qualitative

and

Quantitative

Urine, Serum,

Whole Blood

3 shipments

per year[2]

Urine

Toxicology

(UT)

Comprehensi

ve list of

drugs of

abuse

including

various

benzodiazepi

nes.[7]

Qualitative Urine
3 shipments

per year[7]

RTI

International

Custom

Proficiency

Testing

Programs

Customizable

to include a

wide range of

benzodiazepi

nes and

metabolites.

[4]

Customizable

Urine, Serum,

Blood, Oral

Fluid, Hair[5]

Customizable
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American

Association

of

Bioanalysts

(AAB)

Medical

Laboratory

Evaluation

(MLE)

Comprehensi

ve toxicology

panel

including

benzodiazepi

nes.[6]

Qualitative

and

Quantitative

Various

Multiple

events per

year

Table 3: Proficiency Testing Programs for
Benzodiazepines in Oral Fluid and Hair
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Provider Program Analytes
Concentr
ation
Range

Matrix
Frequenc
y

Cost (per
year)

LGC AXIO

Proficiency

Testing

Drugs of

Abuse in

Oral Fluid

(DOF)

Includes

amphetami

nes,

cannabinoi

ds,

cocaine,

benzodiaz

epines,

and

opiates.[8]

Qualitative

and

Quantitativ

e

Oral Fluid

Multiple

rounds per

year

Contact

provider

Drugs of

Abuse in

Hair (DAH)

Includes

six major

drug

classes,

including

benzodiaz

epines.[9]

Qualitative

and

Quantitativ

e

Hair

Multiple

rounds per

year

Contact

provider

RTI

Internation

al

Oral Fluid

Proficiency

Testing

Comprehe

nsive list of

commonly

abused

drugs,

including

benzodiaz

epines.[10]

Calibrated

to

challenge

screening

and

confirmatio

n

procedures

.[10]

Synthetic

Oral Fluid

3

shipments

(5 samples

each)[10]

US

$1,500[10]

Custom

Proficiency

Testing

Programs

Customiza

ble to

include a

wide range

of

benzodiaz

Customiza

ble

Hair, Oral

Fluid, and

other

matrices[5]

Customiza

ble

Contact

provider
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epines and

metabolites

.[4]

Society of

Hair

Testing

(SoHT)

Hair

Analysis

Proficiency

Testing

Varies by

survey; has

included

benzodiaz

epines.

Qualitative

and

Quantitativ

e

Hair Periodic Varies

French

Society of

Analytical

Toxicology

(SFTA)

Hair

Analysis

Proficiency

Testing

Varies by

survey; has

included

benzodiaz

epines.

Qualitative

and

Quantitativ

e

Hair Periodic
Free of

charge

Experimental Protocols
Detailed experimental protocols are often proprietary to the proficiency testing providers.

However, the following sections outline the general methodologies commonly employed for the

analysis of benzodiazepines in various biological matrices.

Sample Preparation
Urine: For many immunoassays, urine samples can be analyzed directly. For confirmatory

analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS), a hydrolysis step is often required to cleave

glucuronide conjugates of benzodiazepine metabolites.[11] This is typically achieved through

enzymatic hydrolysis with β-glucuronidase or acid hydrolysis. Following hydrolysis, a liquid-

liquid extraction (LLE) or solid-phase extraction (SPE) is performed to isolate and concentrate

the analytes.[11]

Oral Fluid: Oral fluid samples are often collected using a dedicated device that contains a

buffer to stabilize the sample.[6] Due to the lower concentrations of drugs in oral fluid compared

to urine, a concentration step is usually necessary.[6] This can be achieved through LLE or

SPE.
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Hair: Hair samples require a more extensive preparation process. The exterior of the hair is first

decontaminated to remove any external drug residues. The hair is then typically pulverized or

cut into small segments.[12] Drug extraction from the hair matrix is achieved through incubation

in a solvent, often methanol, or through enzymatic digestion.[12]

Analytical Methods
Immunoassays: Immunoassays are widely used for the initial screening of benzodiazepines in

urine.[13] These assays are based on the principle of competitive binding, where the drug in

the sample competes with a labeled drug for a limited number of antibody binding sites.[14]

Common immunoassay techniques include Enzyme-Linked Immunosorbent Assay (ELISA),

Kinetic Interaction of Microparticles in Solution (KIMS), and Cloned Enzyme Donor

Immunoassay (CEDIA).[13]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a highly specific and sensitive

technique used for the confirmation and quantification of benzodiazepines.[13] Analytes are

separated based on their volatility and interaction with a stationary phase in a gas

chromatograph and then detected by a mass spectrometer. Derivatization is often required to

improve the chromatographic properties of the benzodiazepines.[15]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS has become the

gold standard for the confirmation and quantification of benzodiazepines due to its high

sensitivity, specificity, and ability to analyze a wide range of compounds without derivatization.

[15][16] The analytes are separated by liquid chromatography and then detected by tandem

mass spectrometry, which provides two levels of mass analysis for enhanced specificity.

Visualizing the Proficiency Testing Workflow
The following diagram illustrates the typical workflow of a proficiency testing program for

benzodiazepine analysis.

Caption: A diagram illustrating the key stages of a proficiency testing program.
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The selection of a proficiency testing provider depends on various factors specific to the

laboratory's needs. The following diagram provides a logical framework for comparing

providers.

Caption: A logical diagram outlining the key criteria for comparing proficiency testing providers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to Proficiency Testing for
Benzodiazepine Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403344#proficiency-testing-for-benzodiazepine-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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